Cas no 2680899-85-6 (tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate)

• Product Name: tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate
• CAS No: 2680899-85-6
• MF: C₁₃H₂₀BrNO₃S
• MW: 350.271801948547
• CID: 5628293
• PubChem ID: 165927020
• Update Time: 2025-06-08

tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298514
• 2680899-85-6
• tert-butyl N-[(5-bromothiophen-2-yl)methyl]-N-(2-methoxyethyl)carbamate
• tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate

• Inchi： 1S/C13H20BrNO3S/c1-13(2,3)18-12(16)15(7-8-17-4)9-10-5-6-11(14)19-10/h5-6H,7-9H2,1-4H3
• InChI Key： SZAIZTVKSVWRGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(C(=O)OC(C)(C)C)CCOC)S1

Computed Properties

• Exact Mass: 349.03473g/mol
• Monoisotopic Mass: 349.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate (CAS No. 2680899-85-6)

tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate (CAS No. 2680899-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a thiophene ring substituted with a bromine atom, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting emerging diseases.

The structural uniqueness of tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate lies in its tert-butyl carbamate group and methoxyethyl side chain, which enhance its stability and solubility in organic solvents. These properties are critical for its application in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern medicinal chemistry. With the growing demand for high-purity intermediates, this compound has become a focal point for manufacturers supplying the pharmaceutical industry.

Recent studies highlight the role of 5-bromothiophene derivatives in designing small-molecule therapeutics, especially for oncology and CNS disorders. The bromothiophene moiety in CAS No. 2680899-85-6 offers a reactive site for further functionalization, enabling the creation of diverse molecular libraries. This adaptability resonates with the industry's shift toward fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, the synthesis of tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate requires stringent control over reaction conditions to ensure high yield and low impurity. Analytical techniques like HPLC and NMR are essential for quality verification, addressing the pharmaceutical sector's emphasis on regulatory compliance. Furthermore, its storage stability under inert atmospheres makes it a reliable candidate for long-term research projects.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for brominated compounds are recommended to minimize risks. The compound's compatibility with green chemistry principles—such as solvent reduction and catalytic efficiency—positions it favorably in sustainable manufacturing initiatives, a key concern for modern enterprises.

In summary, tert-butyl N-(5-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate (CAS No. 2680899-85-6) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its versatility in drug development, coupled with robust physicochemical properties, ensures its relevance in addressing both current and future challenges in life sciences. As the demand for tailor-made intermediates grows, this compound is poised to remain a cornerstone in advanced research applications.